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Compound of Interest

Compound Name: Methyl 2,6-difluorobenzoate

Cat. No.: B084649

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for Methyl 2,6-
difluorobenzoate (CAS No: 13671-00-6), a key intermediate in various synthetic applications.
The document details its mass spectrometry, infrared spectroscopy, and nuclear magnetic
resonance characteristics, offering a foundational dataset for quality control, structural
confirmation, and further research.

Molecular and Spectroscopic Overview

Methyl 2,6-difluorobenzoate is a fluorinated aromatic ester with the molecular formula
CsHesF202 and a molecular weight of approximately 172.13 g/mol .[1][2] Spectroscopic analysis
is crucial for confirming its identity and purity. The following sections present the key spectral
data obtained from mass spectrometry (MS), infrared (IR) spectroscopy, and nuclear magnetic
resonance (NMR) spectroscopy.

Mass Spectrometry (MS)

Electron lonization Mass Spectrometry (EI-MS) of Methyl 2,6-difluorobenzoate reveals a
distinct fragmentation pattern that is characteristic of its structure. The molecular ion peak and
key fragments are summarized below.

Table 1. Mass Spectrometry Data for Methyl 2,6-difluorobenzoate
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Mass-to-Charge Proposed ] .
. Relative Intensity Notes
Ratio (m/z) Fragment lon
Molecular lon (M*)[1]
172 [CsHeF202]* Moderate 3]
. Loss of a methoxy
141 [C7H3F20]* High (Base Peak) )
radical (*OCHs)[1]
Loss of carbon
monoxide (CO) from
113 [CeHsF2]+ Moderate
the m/z 141
fragment[1]

The fragmentation pathway is initiated by the loss of the methoxy radical from the ester group
to form the stable 2,6-difluorobenzoyl cation, which represents the base peak at m/z 141.
Subsequent loss of a neutral carbon monoxide molecule results in the fluorinated phenyl cation
at m/z 113.
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Methyl 2,6-difluorobenzoate
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Methyl 2,6-difluorobenzoate Structure

C1=0(0-CHs)-Ca(F)=Cs(H)-Ca(H)=Cs(H)-Cs(F)=

NMR Assignments

[H-ll ~7.45 ppm] [H-S‘ H-5:~6.95 ppm] [ -OCHs: 3.90 ppm ) [C:O: ~162.0 me} [C-Z‘ C-6: ~160.0 ppm] [C-A‘ ~132.0 ppm] [C-l ~115.0 ppm] [C-ii. C-5:~112.0 ppmj [ -OCHs: ~52.5 ppm ]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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